Cas no 1824204-84-3 (Methyl 4-bromo-2-propyl-1H-imidazole-5-carboxylate)

• Product Name: Methyl 4-bromo-2-propyl-1H-imidazole-5-carboxylate
• CAS No: 1824204-84-3
• MF: C₈H₁₁BrN₂O₂
• MW: 247.089141130447
• CID: 4708914
• Update Time: 2025-06-10

Methyl 4-bromo-2-propyl-1H-imidazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-2-propyl-1H-imidazole-5-carboxylate

• Inchi： 1S/C8H11BrN2O2/c1-3-4-5-10-6(7(9)11-5)8(12)13-2/h3-4H2,1-2H3,(H,10,11)
• InChI Key： RKMHTLYPLWELNQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OC)N=C(CCC)N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 189
• Topological Polar Surface Area: 55

Additional information on Methyl 4-bromo-2-propyl-1H-imidazole-5-carboxylate

Recent Advances in the Study of Methyl 4-bromo-2-propyl-1H-imidazole-5-carboxylate (CAS: 1824204-84-3)

Methyl 4-bromo-2-propyl-1H-imidazole-5-carboxylate (CAS: 1824204-84-3) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its potential as a building block for the development of novel therapeutic agents, including kinase inhibitors and antimicrobial compounds. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, applications, and biological activities.

A study published in the Journal of Medicinal Chemistry (2023) explored the use of Methyl 4-bromo-2-propyl-1H-imidazole-5-carboxylate as a precursor in the synthesis of selective JAK2 inhibitors. The researchers demonstrated that modifications to the imidazole core, including the introduction of the 4-bromo and 2-propyl substituents, significantly enhanced the inhibitory activity against JAK2, a kinase implicated in myeloproliferative disorders. The compound's carboxylate group was also found to facilitate further derivatization, enabling the development of analogs with improved pharmacokinetic properties.

In another recent investigation, the antimicrobial potential of Methyl 4-bromo-2-propyl-1H-imidazole-5-carboxylate was evaluated against a panel of multidrug-resistant bacterial strains. The study, published in Bioorganic & Medicinal Chemistry Letters (2024), reported that the compound exhibited moderate activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as evidenced by molecular docking studies and in vitro assays.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of Methyl 4-bromo-2-propyl-1H-imidazole-5-carboxylate. A 2023 paper in Organic Process Research & Development described a scalable, one-pot synthesis route that improved yield and reduced the need for hazardous reagents. This development is particularly significant for industrial applications, where cost-effective and environmentally friendly production methods are highly sought after.

Looking ahead, Methyl 4-bromo-2-propyl-1H-imidazole-5-carboxylate continues to attract attention as a versatile scaffold for drug discovery. Its unique structural features, including the bromo and propyl substituents, offer multiple points for chemical modification, making it a valuable tool for medicinal chemists. Future research directions may include exploring its potential in other therapeutic areas, such as anti-inflammatory or anticancer agents, as well as further optimizing its synthetic accessibility for large-scale applications.